Cas no 111189-55-0 (3-bromo-6-chlorobenzo[pqr]tetraphene)
111189-55-0 structure
Product Name:3-bromo-6-chlorobenzo[pqr]tetraphene
CAS No:111189-55-0
MF:C20H10BrCl
MW:365.650403499603
CID:1196651
PubChem ID:183200
Update Time:2025-04-20
3-bromo-6-chlorobenzo[pqr]tetraphene Chemical and Physical Properties
Names and Identifiers
-
- 3-bromo-6-chlorobenzo[pqr]tetraphene
- 3-bromo-6-chlorobenzo[a]pyrene
- DTXSID20149526
- 3-Bromo-6-chlorobenzo(a)pyrene
- 111189-55-0
-
- Inchi: 1S/C20H10BrCl/c21-17-10-6-11-5-7-13-12-3-1-2-4-14(12)20(22)16-9-8-15(17)18(11)19(13)16/h1-10H
- InChI Key: HQHJUSIWNGGQIR-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=CC=C3C4C=CC=CC=4C(=C4C=CC=1C2=C34)Cl
Computed Properties
- Exact Mass: 363.9655
- Monoisotopic Mass: 363.96544g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 22
- Rotatable Bond Count: 0
- Complexity: 437
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.6
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
3-bromo-6-chlorobenzo[pqr]tetraphene Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Prajwalita Das,Kiyoteru Niina,Tomoya Hiromura,Etsuko Tokunaga,Norimichi Saito Chem. Sci., 2018,9, 4931-4936
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